Cas no 2008202-98-8 (4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine
• CAS No: 2008202-98-8
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 5991250
• PubChem ID: 165472039
• Update Time: 2025-08-05

4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine
• EN300-1111086
• 2008202-98-8

• Inchi： 1S/C8H14ClN3O/c1-3-6(13-2)4-12-5-7(9)8(10)11-12/h5-6H,3-4H2,1-2H3,(H2,10,11)
• InChI Key： OOHMMRXMXSAESK-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(CC)OC

Computed Properties

• Exact Mass: 203.0825398g/mol
• Monoisotopic Mass: 203.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine

4-Chloro-1-(2-Methoxybutyl)-1H-Pyrazol-3-Amine (CAS No. 2008202-98-8)

4-Chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine, also known by its CAS registry number CAS No. 2008202-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule consists of a pyrazole ring substituted with a chlorine atom at position 4, a methoxybutyl group at position 1, and an amine group at position 3. These substituents contribute to the unique chemical properties and reactivity of the compound.

The synthesis of 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, such as the use of microwave-assisted synthesis or catalytic systems, to optimize the production process. These innovations not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of physical properties, 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine exhibits a melting point of approximately 155°C and is soluble in common organic solvents like dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different storage conditions has also been evaluated, ensuring its suitability for long-term use in research and development settings.

The biological activity of 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a promising candidate for drug development targeting metabolic disorders. Additionally, studies have explored its anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Recent research has also focused on the pharmacokinetic profile of this compound. Preclinical studies in animal models have shown moderate bioavailability and favorable distribution characteristics, suggesting that it could be developed into an orally administered drug. However, further investigations are required to assess its safety profile and potential for off-target effects.

In conclusion, 4-chloro-1-(2-methoxybutyl)-1H-pyrazol-3-amine (CAS No. 2008202-98-8) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with advances in synthetic methods and biological evaluations, positions it as a valuable tool for exploring novel therapeutic strategies. Continued research into its properties will undoubtedly shed light on new applications and contribute to the advancement of medicinal chemistry.